4-Thiophen-2-yl-heptan-4-ol

• Molecular Formula: C11H18OS
• Molecular Weight: 198.33 g/mol
• IUPAC Name: 4-thiophen-2-ylheptan-4-ol
• InChI: InChI=1S/C11H18OS/c1-3-7-11(12,8-4-2)10-6-5-9-13-10/h5-6,9,12H,3-4,7-8H2,1-2H3
• InChI Key: UEQCYLPSFSZTLO-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)(C1=CC=CS1)O

Description

4-Thiophen-2-yl-heptan-4-ol is a useful research compound. Its molecular formula is C11H18OS and its molecular weight is 198.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-bromothiophene (10.0 g, 61.5 mmol) in dry THF (60 mL) was cooled to −78° C. under nitrogen. A solution of n-BuLi (2.5 M, 27.0 mL, 67.5 mmol) was then added slowly, and the resulting mixture was stirred at −78° C. for 2 hours, before a solution of 4-heptanone (8.5 g, 74.4 mmol) in dry THF (10 mL) was added slowly. This mixture was stirred at −78° C. for an additional 1 hour, and then allowed to warm to room temperature, and stirred at room temperature overnight. Most of the solvent was removed in vacuo, and the residue was subjected to flash column chromatography on silica gel with a hexane:EtOAc (3:1, v/v) mixture, leading to a colorless oil as the product (10.2 g, 83.5%).